![molecular formula C22H26N6O4S B2868357 N-cyclopentyl-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide CAS No. 852153-56-1](/img/structure/B2868357.png)
N-cyclopentyl-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
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Description
N-cyclopentyl-2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H26N6O4S and its molecular weight is 470.55. The purity is usually 95%.
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Scientific Research Applications
Synthetic Pathways and Chemical Transformations
Research has been focused on the synthesis of pyrimidine and triazole derivatives, which are key structural components of the compound . For instance, studies have demonstrated the cyclization of certain carbonyl compounds to produce pyrimidine diones, highlighting the synthetic versatility of pyrimidine and triazole frameworks in medicinal chemistry (Mekuskiene & Vainilavicius, 2006). Another study elaborated on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing the potential of such structures in generating compounds with anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).
Biological Activities and Potential Therapeutic Applications
The compound and its derivatives have shown promising results in various biological and pharmacological studies. For example, research on tetrahydropyrimidinone(thione)-triazole hybrids revealed significant cytotoxic and antimicrobial activities, suggesting their potential in cancer therapy and infection control (Mirzayi et al., 2021). Furthermore, a study on the irreversible inactivation of the myeloperoxidase enzyme by thiouracil derivatives, to which the compound is structurally related, discussed the drug's ability to induce cytochrome P450 enzymes, hinting at its relevance in drug metabolism and pharmacokinetics (Moscovitz et al., 2018).
properties
IUPAC Name |
N-cyclopentyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N6O4S/c1-2-32-17-9-7-16(8-10-17)28-18(11-15-12-19(29)25-21(31)24-15)26-27-22(28)33-13-20(30)23-14-5-3-4-6-14/h7-10,12,14H,2-6,11,13H2,1H3,(H,23,30)(H2,24,25,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFWSBYACLPULST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3CCCC3)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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